Cas no 314771-98-7 ((1-methoxypropan-2-yl)(methyl)amine hydrochloride)

• Product Name: (1-methoxypropan-2-yl)(methyl)amine hydrochloride
• CAS No: 314771-98-7
• MF: C₅H₁₃NO
• MW: 103.162821531296
• CID: 1005257
• PubChem ID: 23090608
• Update Time: 2025-07-19

(1-methoxypropan-2-yl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methoxypropan-2-yl)(methyl)amine hydrochloride
• 1-methoxy-N-methylpropan-2-amine,hydrochloride
• AC1Q3BPF
• AG-F-04978
• CTK4G7220
• EN300-43765
• T6563913
• (S)-1-Methoxy-N-methyl-2-propanamine
• AKOS017282268
• SY394731
• (2-methoxy-1-methyl-ethyl)-methyl-amine
• SCHEMBL75912
• (1-methoxypropan-2-yl)(methyl)amine
• 314771-98-7
• EN300-54941
• DB-103280
• 1-methoxy-N-methylpropan-2-amine
• AKOS000252781
• BIJHOXVSOJUIPD-UHFFFAOYSA-N
• MFCD31639702

• Inchi： 1S/C5H13NO/c1-5(6-2)4-7-3/h5-6H,4H2,1-3H3
• InChI Key： BIJHOXVSOJUIPD-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NC

Computed Properties

• Exact Mass: 103.099714038g/mol
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (1-methoxypropan-2-yl)(methyl)amine hydrochloride

Introduction to (1-methoxypropan-2-yl)(methyl)amine hydrochloride (CAS No. 314771-98-7)

(1-methoxypropan-2-yl)(methyl)amine hydrochloride, also known by its CAS number 314771-98-7, is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is a hydrochloride salt of an amine derivative, characterized by its unique molecular structure and chemical properties. The compound's IUPAC name is 2-(methylamino)-1-methoxypropan-2-yl chloride, which provides a clear indication of its functional groups and molecular composition.

The molecular formula of (1-methoxypropan-2-yl)(methyl)amine hydrochloride is C6H15NO2·HCl, and its molecular weight is approximately 163.65 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents. These properties make it an ideal candidate for various chemical reactions and biological assays.

In the realm of pharmaceutical research, (1-methoxypropan-2-yl)(methyl)amine hydrochloride has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel drugs targeting various diseases, including neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of potent inhibitors of specific enzymes involved in neurodegenerative diseases.

The chemical structure of (1-methoxypropan-2-yl)(methyl)amine hydrochloride features a methoxy group and a methylamine group attached to a propan-2-yl backbone. This arrangement confers unique reactivity and stability to the molecule, making it suitable for a wide range of synthetic transformations. The presence of the hydrochloride salt form enhances its solubility and handling properties, which are crucial for both laboratory-scale experiments and industrial-scale production.

One of the key applications of (1-methoxypropan-2-yl)(methyl)amine hydrochloride is in the field of organic synthesis, where it serves as a versatile reagent for the preparation of complex organic molecules. Its reactivity with various functional groups allows chemists to construct intricate molecular architectures with high precision and efficiency. For example, it has been used in the synthesis of chiral compounds, which are essential for developing enantiomerically pure drugs with improved therapeutic profiles.

In addition to its synthetic utility, (1-methoxypropan-2-yl)(methyl)amine hydrochloride has shown promise in preclinical studies as a potential therapeutic agent. Research conducted at leading pharmaceutical companies has demonstrated its ability to modulate specific biological pathways involved in disease progression. For instance, it has been investigated for its anti-inflammatory properties and its potential to inhibit tumor growth in cancer models.

The safety profile of (1-methoxypropan-2-yl)(methyl)amine hydrochloride has also been extensively evaluated. Toxicological studies have indicated that it exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety in laboratory settings.

In conclusion, (1-methoxypropan-2-yl)(methyl)amine hydrochloride (CAS No. 314771-98-7) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and medicinal chemistry. Its unique molecular structure and favorable properties make it an essential tool for researchers aiming to develop innovative solutions to pressing medical challenges. As ongoing research continues to uncover new uses and applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.